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Compound of Interest

Compound Name: 2-Bromo-5-nitroanisole

Cat. No.: B183279 Get Quote

In-Depth Technical Safety Guide: 2-Bromo-5-
nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Bromo-5-
nitroanisole (CAS No. 77337-82-7), a chemical intermediate utilized in laboratory and

research settings. The following sections detail the compound's properties, associated hazards,

and essential safety protocols to ensure its proper handling, storage, and disposal.

Chemical and Physical Properties
2-Bromo-5-nitroanisole is a light brown crystalline powder or solid.[1][2] Its key physical and

chemical properties are summarized below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b183279?utm_src=pdf-interest
https://www.benchchem.com/product/b183279?utm_src=pdf-body
https://www.benchchem.com/product/b183279?utm_src=pdf-body
https://www.benchchem.com/product/b183279?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-5-nitroanisole.htm
https://www.thermofisher.com/order/catalog/product/B25331.09
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₆BrNO₃ [1][3]

Molecular Weight 232.03 g/mol [1]

CAS Number 77337-82-7 [1][3]

EC Number 278-669-5 [1]

Synonyms

4-Bromo-3-

methoxynitrobenzene, 1-

bromo-2-methoxy-4-

nitrobenzene

[1][3]

Appearance
Light brown crystalline powder

or solid
[1][2]

Melting Point 99 - 103 °C / 210.2 - 217.4 °F [3]

Boiling Point No information available [3]

Flash Point No information available [3]

Density 1.64 g/cm³ [1]

Solubility No information available [3]

Hazard Identification and GHS Classification
2-Bromo-5-nitroanisole is classified as a hazardous substance. One source indicates that

based on available data, the classification criteria for health and physical hazards are not met.

[3] However, other sources classify it as causing skin and serious eye irritation, and potentially

causing respiratory irritation.[1][4] It may also be harmful if swallowed.[4]

The Globally Harmonized System (GHS) classification for 2-Bromo-5-nitroanisole is

summarized in the diagram below.
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2-Bromo-5-nitroanisole

GHS Hazard Classification

CAS: 77337-82-7
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GHS Hazard Classification for 2-Bromo-5-nitroanisole.

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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Response:

P301 + P317: IF SWALLOWED: Get medical help.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P319: Get medical help if you feel unwell.[1]

P332 + P317: If skin irritation occurs: Get medical help.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

First-Aid Measures
In case of exposure to 2-Bromo-5-nitroanisole, immediate medical attention is crucial. The

following table outlines the recommended first-aid procedures.
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Exposure Route First-Aid Protocol Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothes and shoes. Get

medical attention.

[3]

Ingestion
Clean mouth with water. Get

medical attention.
[3]

Inhalation

Remove from exposure, lie

down. Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[1][3]

Firefighting Measures
2-Bromo-5-nitroanisole is a combustible solid. In the event of a fire, appropriate extinguishing

media and protective equipment should be used.
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Aspect Recommendation Source(s)

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, or

alcohol-resistant foam.

[1]

Specific Hazards

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), and hydrogen halides.

[3]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[1]

Handling, Storage, and Spill Management
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[3]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands before breaks and after work.[3]

Remove and wash contaminated clothing before reuse.[3]

Storage:

Keep in a dry, cool, and well-ventilated place.[3]
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Keep the container tightly closed.[1][3]

Store locked up.[1]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[3]

Spill Management: The following workflow diagram illustrates the recommended procedure for

handling a spill of 2-Bromo-5-nitroanisole.
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Spill Occurs

Evacuate personnel to a safe area.
Keep people away and upwind.

Wear appropriate Personal Protective Equipment (PPE):
- Chemical impermeable gloves

- Safety glasses with side-shields or goggles
- Protective clothing

Ensure adequate ventilation.

Prevent further leakage or spillage if safe to do so.
Do not let the chemical enter drains.

Sweep up the material and place it into a suitable, labeled container for disposal.

Wash the spill area with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Spill Managed

Click to download full resolution via product page

Workflow for Managing a 2-Bromo-5-nitroanisole Spill.
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Toxicological Information
The toxicological properties of 2-Bromo-5-nitroanisole have not been fully investigated.[3]

However, based on its GHS classification, it is considered harmful if swallowed and can cause

skin, eye, and respiratory irritation.[1][4] No information is available regarding its endocrine-

disrupting properties.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of 2-Bromo-5-nitroanisole are not

available in the publicly accessible safety data sheets.

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[3]

Hazardous Reactions: No information available.[3]

Conditions to Avoid: Incompatible products.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[3]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂), Hydrogen halides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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